Cas no 1105191-55-6 (2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide)

• Product Name: 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide
• CAS No: 1105191-55-6
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5734124
• PubChem ID: 33679187
• Update Time: 2023-11-01

2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 1105191-55-6
• AKOS005207393
• F2147-0588
• EN300-236660
• 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide
• 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-(propan-2-yl)acetamide
• CS-0277047
• DTXSID701132918
• 2-(5-(Hydroxymethyl)-2-mercapto-1h-imidazol-1-yl)-N-isopropylacetamide
• 2,3-Dihydro-5-(hydroxymethyl)-N-(1-methylethyl)-2-thioxo-1H-imidazole-1-acetamide
• 2-[4-(hydroxymethyl)-2-sulfanylidene-1H-imidazol-3-yl]-N-propan-2-ylacetamide

• Inchi： 1S/C9H15N3O2S/c1-6(2)11-8(14)4-12-7(5-13)3-10-9(12)15/h3,6,13H,4-5H2,1-2H3,(H,10,15)(H,11,14)
• InChI Key： FWURTIKXFIILQE-UHFFFAOYSA-N
• SMILES： S=C1NC=C(CO)N1CC(NC(C)C)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines Imidazolethiones